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An In-depth Technical Guide to the Physical and Chemical Properties of Ethynamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethynamine, more commonly known as ethylamine (IUPAC name: Ethanamine), is a primary

aliphatic amine with the chemical formula CH₃CH₂NH₂.[1][2] It is a fundamental building block

in organic synthesis and a key intermediate in the production of a wide range of chemicals,

including pharmaceuticals, agrochemicals, and polymers.[1] This document provides a

comprehensive overview of its core physical and chemical properties, synthesis, reactivity, and

relevant experimental procedures, tailored for a technical audience. Ethylamine is a colorless

gas or liquid with a characteristic strong, ammonia-like odor.[2][3]

Physical and Spectroscopic Properties
Ethylamine is a volatile and highly flammable compound.[4] Its physical properties are

summarized in the tables below. It is miscible with water and virtually all common organic

solvents, including ethanol and ether.[1][2]

Physical Properties
A summary of the key physical properties of ethylamine is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₂H₇N [1][2][3]

Molecular Weight 45.08 g/mol [1][3]

Appearance
Colorless gas or water-white

liquid
[3]

Odor Strong, pungent, ammonia-like [1][4]

Boiling Point 16.6 °C (62 °F) [1][3][4]

Melting Point -81 °C to -80.6 °C [1][4]

Density 0.6829 g/cm³ (at 20 °C) [1]

Vapor Pressure 116.5 - 121 kPa (at 20 °C) [1][2]

Flash Point -17 °C (closed cup) [4]

Autoignition Temp. 385 °C [1]

pKa (Conjugate Acid) 10.7 - 10.8 (at 25 °C) [2][4][5]

pKb 3.25 (at 25 °C) [1]

Solubility
Ethylamine exhibits high solubility in a wide range of solvents due to its ability to form hydrogen

bonds.
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Solvent Solubility Source(s)

Water Miscible in all proportions [1][4][6]

Ethanol Miscible [1][4]

Ether Miscible [1][4]

Methanol Soluble [4]

Acetone Soluble [4]

Hydrocarbons
Soluble in paraffinic, aliphatic,

and aromatic hydrocarbons
[4]

Spectroscopic Data
The structural features of ethylamine give rise to characteristic spectroscopic signals.

Spectroscopy Expected Features Source(s)

¹H NMR

Three distinct signals: -NH₂ (δ

≈ 0.5-5.0 ppm, broad, D₂O

exchangeable), -CH₂- (δ ≈ 2.3-

3.0 ppm, quartet), -CH₃

(triplet). Proton ratio of 2:2:3.

[7][8]

¹³C NMR

Two signals expected. The

carbon adjacent to the nitrogen

atom (C-N) appears in the δ

10-65 ppm region.

[8]

IR Spectroscopy

Primary amine N-H stretching

(two peaks at ≈3400-3500

cm⁻¹), strong NH₂ scissoring

(≈1550-1650 cm⁻¹), and C-N

stretching (≈1000-1250 cm⁻¹).

[8]

Chemical Properties and Reactivity
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As a primary amine, ethylamine's reactivity is dominated by the nucleophilic lone pair of

electrons on the nitrogen atom.[2] It is a stronger base than ammonia.[1]

Basicity and Salt Formation: Ethylamine readily dissolves in water to form a basic solution.[1]

It reacts with both inorganic and organic acids to produce the corresponding ethylammonium

salts, which are typically water-soluble.[1][4]

CH₃CH₂NH₂ + HCl → [CH₃CH₂NH₃]⁺Cl⁻ (Ethylammonium chloride)[1]

Alkylation: It undergoes alkylation reactions with alkyl halides to yield secondary

(diethylamine) and tertiary (triethylamine) amines, and ultimately quaternary ammonium

salts.[9] This lack of selectivity can be a drawback in synthesis.[2]

Acylation: Ethylamine reacts with acyl chlorides, anhydrides, and esters to form N-ethyl

amides.[1]

Reductive Amination: It reacts with aldehydes and ketones to form an intermediate imine,

which can be reduced to a more substituted amine.[9] This is a key method for forming C-N

bonds.

Oxidation: Strong oxidizing agents, such as potassium permanganate, can oxidize

ethylamine to acetaldehyde.[2]

Solvent for Alkali Metals: Like other small primary amines, ethylamine is a good solvent for

lithium metal, generating a solution containing the solvated electron which is a powerful

reducing agent used in reactions like the Birch reduction.[2]

Synthesis of Ethylamine
Ethylamine is produced on a large industrial scale primarily through two routes.

Reaction of Ethanol and Ammonia: The most common method involves the reaction of

ethanol with ammonia at high temperatures and pressures over an oxide catalyst.[1][2] A

significant drawback of this method is the co-production of diethylamine and triethylamine,

which necessitates separation.[2]

CH₃CH₂OH + NH₃ → CH₃CH₂NH₂ + H₂O[2]
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Reductive Amination of Acetaldehyde: This method involves the reaction of acetaldehyde

with ammonia and hydrogen in the presence of a catalyst.[2]

CH₃CHO + NH₃ + H₂ → CH₃CH₂NH₂ + H₂O

Other, less economical laboratory-scale syntheses include the hydrogenation of acetonitrile or

acetamide and the nucleophilic substitution of a haloethane with ammonia.[2]

Industrial Synthesis of Ethylamine
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Caption: Industrial production of ethylamine via catalytic amination of ethanol.

Experimental Protocols
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Detailed experimental procedures are critical for the safe and effective use of ethylamine in a

research setting.

Protocol: Reductive Amination of a Ketone with
Ethylamine
This protocol provides a general one-pot method for synthesizing N-ethyl amines from a

ketone, valued for its high yield and selectivity.[10]

Materials:

Ketone (e.g., 2-Pentanone)

Ethylamine (e.g., 70% solution in water)

Reducing Agent (e.g., Sodium Borohydride, NaBH₄)

Methanol

Diethyl ether

1M Hydrochloric Acid (HCl)

2M Sodium Hydroxide (NaOH)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Imine Formation:

In a round-bottom flask under a nitrogen atmosphere, dissolve the ketone (1.0 eq) in

methanol.

Cool the solution to 0 °C in an ice bath.

Slowly add the ethylamine solution (1.2 eq) to the stirred, cooled solution.
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Allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an

additional 4 hours.[10]

Reduction:

Cool the reaction mixture back to 0 °C.

In small portions, carefully add the sodium borohydride (1.5 eq) to the mixture, ensuring

the temperature remains below 10 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir

overnight.

Work-up and Purification:

Quench the reaction by slowly adding 1M HCl until the pH is acidic (pH ≈ 2).[10] This

protonates the amine and destroys excess borohydride.

Wash the acidic aqueous layer with diethyl ether to remove any unreacted ketone.[10]

Make the aqueous layer basic (pH ≈ 12) by the dropwise addition of 2M NaOH to

deprotonate the amine product.[10]

Extract the product into diethyl ether (e.g., 3 x 50 mL).[10]

Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under

reduced pressure to yield the crude N-ethyl amine.[10]

Further purification can be achieved via distillation or column chromatography.
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General Workflow for Reductive Amination
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Caption: Key steps in the synthesis of N-substituted ethylamines via reductive amination.

Safety and Handling
Ethylamine is a hazardous chemical that requires strict safety protocols.

Primary Hazards: It is highly flammable, and its vapors can form explosive mixtures with air.

[1][11] It is corrosive and can cause severe burns to the skin and eyes.[3][12] Inhalation may

cause respiratory tract irritation.[12][13]
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Handling: Always work in a well-ventilated area or a chemical fume hood.[11] Use explosion-

proof electrical equipment and non-sparking tools.[11][13] Personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a face shield, is mandatory.

[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

heat, sparks, and open flames.[11][12]

First Aid: In case of skin or eye contact, rinse immediately and copiously with water for

several minutes and seek immediate medical attention.[13] If inhaled, move the person to

fresh air.[13] If swallowed, rinse the mouth but do not induce vomiting; seek immediate

medical help.[12]

Applications in Drug Development and Research
Ethylamine is a crucial precursor in the synthesis of a wide array of chemical compounds.

Pharmaceuticals: It serves as an intermediate in the production of various drugs, including

the antihypertensive medication guanethidine.

Agrochemicals: It is a key component in the manufacture of herbicides, such as atrazine and

simazine.[1]

Other Uses: Ethylamine is also utilized in resin chemistry, as a stabilizer for rubber latex, in

oil refining, and as an intermediate for dyes and corrosion inhibitors.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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